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Introduction
Lead (Pb) is a toxic heavy metal that can be present in polymeric materials as a residue from

catalysts, a component of certain additives, or as a contaminant. Its presence in polymers,

especially those used in consumer goods, packaging, and medical devices, is a significant

safety concern due to its potential to leach and cause adverse health effects. Therefore,

accurate and sensitive quantification of lead in polymers is crucial for regulatory compliance,

quality control, and risk assessment.

Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) is a robust and widely

used analytical technique for the determination of trace elements in various matrices, including

polymers.[1][2] This application note provides a detailed protocol for the quantification of lead in

a variety of polymer types using ICP-OES following acid digestion.

Principle
The method involves the complete digestion of the polymer matrix to liberate the constituent

elements into a solution. This is typically achieved through microwave-assisted acid digestion,

which uses a combination of strong acids and high temperatures and pressures to break down
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the organic polymer chains.[3][4][5] Following digestion, the sample solution is introduced into

the ICP-OES system. The high-temperature argon plasma atomizes and excites the lead

atoms, which then emit light at characteristic wavelengths. The intensity of the emitted light is

directly proportional to the concentration of lead in the sample.

Experimental Protocols
Materials and Reagents

Acids: Concentrated nitric acid (HNO₃, 65-70%, trace metal grade), Concentrated

hydrochloric acid (HCl, 37%, trace metal grade), and Hydrogen Peroxide (H₂O₂, 30%, trace

metal grade).

Standard Solutions: A certified single-element lead standard solution (1000 mg/L) is used to

prepare calibration and quality control standards. A multi-element standard solution

containing lead can also be used.

Deionized Water: High-purity (18.2 MΩ·cm) deionized water for all dilutions and blank

preparations.

Polymer Samples: Polyethylene (PE), Polypropylene (PP), Polyvinyl Chloride (PVC),

Acrylonitrile Butadiene Styrene (ABS), etc. Certified Reference Materials (CRMs) for

polymers with known lead concentrations are recommended for method validation.

Instrumentation
ICP-OES Spectrometer: A dual-view (axial and radial) ICP-OES system is recommended for

its wide dynamic range. Typical operating parameters are provided in Table 1.

Microwave Digestion System: A closed-vessel microwave digestion system capable of

reaching temperatures up to 220°C and pressures up to 40 bar is required for efficient

polymer digestion.

Analytical Balance: With a readability of 0.1 mg.

Sample Preparation: Microwave-Assisted Acid Digestion
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Accurately weigh approximately 0.25 - 0.5 g of the polymer sample into a clean, dry

microwave digestion vessel.

Carefully add 8 mL of concentrated nitric acid and 2 mL of concentrated hydrochloric acid to

the vessel. For some polymers, the addition of 1-2 mL of hydrogen peroxide may aid in the

digestion process.[1]

Seal the vessels and place them in the microwave digestion system.

Ramp the temperature to 200°C over 15 minutes and hold for 20 minutes.

Allow the vessels to cool to room temperature before opening in a fume hood.

Quantitatively transfer the digested solution to a 50 mL volumetric flask and dilute to the

mark with deionized water.

Prepare a reagent blank using the same acid mixture and digestion procedure.

ICP-OES Analysis
Instrument Warm-up and Optimization: Allow the ICP-OES instrument to warm up for at least

30 minutes. Optimize the plasma conditions and nebulizer gas flow rate for maximum lead

signal intensity and stability.

Calibration: Prepare a series of calibration standards by diluting the lead stock solution with

2% nitric acid to cover the expected concentration range of the samples (e.g., 0.05, 0.1, 0.5,

1.0, 5.0 mg/L).

Analysis: Aspirate the blank, calibration standards, and sample solutions into the ICP-OES.

The recommended analytical wavelength for lead is 220.353 nm due to its high sensitivity

and minimal spectral interferences.

Quality Control: Analyze a calibration verification standard and a reagent blank after every

10-15 samples to ensure the accuracy and stability of the analysis. Spike a sample with a

known concentration of lead to assess matrix effects and recovery.

Data Presentation
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Table 1: Typical ICP-OES Operating Parameters
Parameter Value

RF Power 1.2 - 1.5 kW

Plasma Gas Flow 10 - 15 L/min

Auxiliary Gas Flow 0.5 - 1.5 L/min

Nebulizer Gas Flow 0.5 - 1.0 L/min

Sample Uptake Rate 1.0 - 2.0 mL/min

Viewing Mode Axial/Radial

Wavelength (Pb) 220.353 nm

Table 2: Quantitative Data for Lead in Certified
Reference Materials

Certified Reference
Material

Certified Value
(mg/kg)

Measured Value
(mg/kg)

Recovery (%)

BCR-680 (Low-

Density Polyethylene)
107.6 ± 2.8 107 ± 5 99.4

ERM-EC681k (Low-

Density Polyethylene)
9.8 ± 0.5 9.5 ± 0.4 96.9

NMIJ CRM 8112a

(ABS)
101 ± 3 99 ± 2 98.0

Data synthesized from multiple sources.[6][7]

Table 3: Method Detection Limits (MDL) and Method
Quantification Limits (MQL)

Analyte Wavelength (nm) MDL (mg/L) MQL (mg/L)

Lead (Pb) 220.353 0.005 0.015
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Typical values; actual limits may vary depending on the instrument and matrix.

Experimental Workflow Diagram
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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